Cas no 1021078-79-4 (N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide)

• Product Name: N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide
• CAS No: 1021078-79-4
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 5449515
• Update Time: 2025-10-24

N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl)-2-methylsulfanylbenzamide
• N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide

• Inchi： 1S/C16H15N3OS2/c1-9-8-10(2)17-14-13(9)22-16(18-14)19-15(20)11-6-4-5-7-12(11)21-3/h4-8H,1-3H3,(H,17,18,19,20)
• InChI Key： BWOONKCCTOWEMN-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=NC(C)=CC(C)=C2S1)(=O)C1=CC=CC=C1SC

Additional information on N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide

N-{5,7-Dimethyl-[1,3]Thiazolo[4,5-b]Pyridin-2-Yl}-2-(Methylsulfanyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 1021078-79-4, known as N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide, has recently garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of a thiazolopyridine scaffold, which is a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug discovery.

Thiazolopyridines are fused ring systems consisting of a thiazole and a pyridine moiety. The presence of sulfur in the thiazole ring contributes to the compound's stability and reactivity. In the case of N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide, the thiazolopyridine core is further substituted with methyl groups at positions 5 and 7, as well as a methylsulfanyl group at position 2 of the benzamide moiety. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a biological target modulator. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide exhibits potent inhibitory activity against certain kinase enzymes, which are key players in various pathological processes such as cancer and inflammatory diseases. The methylsulfanyl group at position 2 was found to significantly enhance the compound's binding affinity to the target enzyme.

In addition to its pharmacological applications, this compound has also been explored for its material science applications. The thiazolopyridine scaffold has been shown to possess unique electronic properties that make it suitable for use in organic electronics. A study in *Advanced Materials* reported that films prepared from this compound exhibit excellent charge transport properties, making them promising candidates for organic field-effect transistors (OFETs). The methyl groups at positions 5 and 7 were found to improve the crystallinity and stability of the material.

The synthesis of N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide involves a multi-step process that includes cyclization reactions and functional group transformations. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining product quality.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity profiles. According to findings published in *Environmental Science & Technology*, N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide demonstrates moderate biodegradability under aerobic conditions. However, further studies are required to assess its long-term impact on aquatic ecosystems.

In conclusion, N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-2-(methylsulfanyl)benzamide (CAS No. 1021078-79-4) is a versatile compound with potential applications in drug discovery and material science. Its unique chemical structure and functional groups endow it with diverse properties that make it an attractive candidate for further research and development.